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Compound of Interest

Compound Name: Captan-d6

CAS No.: 1330190-00-5

Cat. No.: B15565400

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety data, handling precautions, and

toxicological profile of Captan-d6 (CAS No. 1330190-00-5). This isotopically labeled analogue

of Captan is primarily used as an internal standard in analytical chemistry, particularly for

quantification by GC- or LC-MS.[1] Given its application in sensitive laboratory environments, a

thorough understanding of its safe handling is paramount.

Section 1: Safety Data Sheet (SDS) Summary
Captan-d6 is a deuterated form of Captan, a non-systemic fungicide.[2][3] While the

deuteration may slightly alter some physical properties, the toxicological and hazardous

characteristics are generally considered equivalent to its non-labeled counterpart for the

purposes of a safety assessment. Captan-d6 is typically supplied as a solid or in a solvent

solution, such as acetonitrile or acetone.[4][5]
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Captan-d6 is classified as a hazardous substance. The primary hazards are associated with its

potential carcinogenicity, severe eye irritation, and skin sensitization.[6][7]

GHS Classification:

Acute Toxicity, Inhalation (Category 3 or 4)[4][6]

Serious Eye Damage/Eye Irritation (Category 1 or 2)[4][6][7]

Skin Sensitization (Category 1)[6][7]

Carcinogenicity (Category 2)[6][7]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)[6][7]

Flammable Liquids (Category 2) - This applies when dissolved in a flammable solvent like

acetonitrile.[4]

Signal Word: Danger[4][6]

Hazard Statements:

H225: Highly flammable liquid and vapour (if in flammable solvent).[4]

H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]

H317: May cause an allergic skin reaction.[6][7]

H318: Causes serious eye damage.[6][7]

H331: Toxic if inhaled.[6][8]

H351: Suspected of causing cancer.[6][8]

H400: Very toxic to aquatic life.[6][8]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Captan-d6.
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Property Value Source

Molecular Formula C₉H₂D₆Cl₃NO₂S [1][6]

Molecular Weight 306.63 g/mol [2][4][6]

CAS Number 1330190-00-5 [1][2][4]

Appearance
White to light yellow

solid/powder
[2][6]

Purity ≥98-99% deuterated forms [1][6]

Boiling Point 314.2 ± 52.0 °C at 760 mmHg [9]

Flash Point 143.8 ± 30.7 °C [9]

Density 1.6 ± 0.1 g/cm³ [9]

Vapor Pressure

73.18 hPa at 15°C; 121.44

hPa at 25°C (for Acetonitrile

solution)

[4]

Solubility
Chloroform, Ethyl Acetate,

Methanol (Slightly soluble)
[1]

Toxicological Information
The toxicological profile of Captan provides a basis for assessing the risks of Captan-d6.

Captan is classified by the EPA as "likely to be carcinogenic to humans" under specific

conditions of prolonged, high-level exposure that cause cell damage and regeneration.[10] It is

not considered carcinogenic via skin contact due to very low dermal penetration.[10]
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Toxicity Metric Value/Observation Source

Acute Oral Toxicity
Harmful if swallowed (Category

4)
[4]

Acute Dermal Toxicity
Harmful in contact with skin

(Category 4)
[4]

Acute Inhalation Toxicity
Toxic or harmful if inhaled

(Category 3 or 4)
[4][6]

Eye Irritation
Causes serious eye damage

(Category 1)
[6][7][10]

Skin Irritation Not a skin irritant (Category IV) [10]

Skin Sensitization Moderate skin sensitizer [7][10]

Mutagenicity
May cause mutations (genetic

changes)
[11]

Exposure Limits
Occupational exposure limits have been established for Captan and should be applied to work

with Captan-d6.

Organization Limit Type Value

NIOSH REL (10-hr TWA) 5 mg/m³

ACGIH TLV (8-hr TWA) 5 mg/m³ (inhalable fraction)

Section 2: Handling Precautions and Protocols
Strict adherence to safety protocols is mandatory when handling Captan-d6.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8][12]
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If working with solutions, ensure all sources of ignition are removed, as solvents like

acetonitrile are highly flammable.[4]

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][12]

Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber) inspected before

use. Wear a protective lab coat.[4][12]

Respiratory Protection: If working outside a fume hood or with the solid powder where dust

may be generated, use a NIOSH-approved respirator.[8]

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor, mist, or dust.

[12] Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly after handling.

[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] If

dissolved in a flammable solvent, store in a flammable liquids cabinet. Recommended

storage temperature is 4°C.[4] Store locked up.[8]

Section 3: Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4][12]

Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of

water. Consult a physician.[4][12]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.[4][8]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[4][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][12]

Specific Hazards: Hazardous decomposition products may include carbon oxides.[12]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[4][12]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Ensure adequate ventilation and remove all sources of ignition.[4]

Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter

drains or watercourses.[4][8]

Containment and Cleanup: For liquid spills, contain the spillage and collect with an

electrically protected vacuum cleaner or by wet-brushing. For solid spills, soak up with inert

absorbent material. Place in a suitable, closed container for disposal according to local

regulations.[4][12]

Section 4: Experimental Protocols and
Methodologies
The search results reference toxicological studies on Captan but do not provide detailed

experimental protocols. For instance, studies have demonstrated that Captan can induce

chromosomal aberrations in mouse bone marrow and testicular cells and may cause a skin

allergy.[1][11] Another study on alfalfa leafcutting bees involved topical application or dietary

administration to assess survival rates.[1] Researchers planning similar studies should consult

peer-reviewed toxicological literature and established guidelines from organizations like the

OECD (Organisation for Economic Co-operation and Development) for detailed methodologies

on assays such as skin sensitization, mutagenicity, and acute toxicity testing.
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Section 5: Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Captan-d6 in a

laboratory setting.
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Emergency Response

Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
- Safety Goggles & Face Shield

- Lab Coat
- Chemical-Resistant Gloves

Proceed if risks understood

Verify Engineering Controls
- Fume Hood Operational

- Eyewash/Shower Accessible

Chemical Handling
- Work in Fume Hood

- Avoid Inhalation/Contact
- No Ignition Sources

If controls are functional

Temporary Storage
(If applicable)

- Tightly Sealed Container

Decontamination
- Clean Work Surface

- Remove PPE Correctly

After handling task

Spill

 If spill occurs

Personal Exposure

 If exposure occurs

Waste Disposal
- Collect in Labeled Hazardous

  Waste Container

Procedure Complete

Fire

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Captan-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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